Cas no 104665-67-0 (4-(2-Carboxy-6-methyl-phenyl)-butyric acid)

• Product Name: 4-(2-Carboxy-6-methyl-phenyl)-butyric acid
• CAS No: 104665-67-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 2861294
• Update Time: 2023-08-10

4-(2-Carboxy-6-methyl-phenyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-carboxy-6-methyl-phenyl)-butyric acid
• 4-(2-Carboxy-6-methyl-phenyl)-butyric acid

• Inchi： 1S/C12H14O4/c1-8-4-2-6-10(12(15)16)9(8)5-3-7-11(13)14/h2,4,6H,3,5,7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： HLHXNYLEHDSLJT-UHFFFAOYSA-N
• SMILES： OC(CCCC1C(C(=O)O)=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6